(E)-N-(6-ethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)isobutyramide

• IUPAC Name: N-(6-ethoxy-3-methyl-1,3-benzothiazol-2-ylidene)-2-methylpropanamide
• InChI: InChI=1S/C14H18N2O2S/c1-5-18-10-6-7-11-12(8-10)19-14(16(11)4)15-13(17)9(2)3/h6-9H,5H2,1-4H3
• InChI Key: CBNVRQUYZXXKQK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N(C(=NC(=O)C(C)C)S2)C
• Molecular Formula: C14H18N2O2S
• Molecular Weight: 278.37 g/mol

Description

This compound is a derivative of benzo[d]thiazole, which is a heterocyclic compound. The “E” in the name indicates the geometry around the double bond, suggesting that the compound has some degree of unsaturation.

Molecular Structure Analysis

The molecular structure of this compound would likely be planar due to the presence of the benzo[d]thiazole core and the double bond indicated by the “E” configuration. The ethoxy and isobutyramide groups would be attached at the 6 and 2 positions, respectively.

Chemical Reactions Analysis

Benzo[d]thiazole derivatives are known to participate in a variety of chemical reactions, often acting as ligands in coordination chemistry. They can also undergo electrophilic substitution reactions at various positions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the ethoxy group might increase its solubility in organic solvents, while the isobutyramide group could participate in hydrogen bonding.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. Some benzo[d]thiazole derivatives have been studied for their antimicrobial and anticancer activities.

Future Directions

Future research could focus on exploring the potential biological activities of this compound, given the known activities of some benzo[d]thiazole derivatives. Additionally, studies could investigate its physical and chemical properties in more detail.